molecular formula C10H11BrO2 B3144817 Methyl 6-bromo-2,3-dimethylbenzoate CAS No. 5613-30-9

Methyl 6-bromo-2,3-dimethylbenzoate

Cat. No. B3144817
CAS RN: 5613-30-9
M. Wt: 243.10 g/mol
InChI Key: WYQXJINJCATPRZ-UHFFFAOYSA-N
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Description

“Methyl 6-bromo-2,3-dimethylbenzoate” is an organic synthesis compound that belongs to the family of benzoate esters. It has a molecular formula of C10H11BrO2 and a molecular weight of 243.10 g/mol .


Molecular Structure Analysis

The molecular structure of “Methyl 6-bromo-2,3-dimethylbenzoate” consists of a benzoate ester core, with two methyl groups attached to the 2nd and 3rd carbon atoms, and a bromine atom attached to the 6th carbon atom .

Scientific Research Applications

Electrochemical Surface Finishing and Energy Storage

Methyl 6-bromo-2,3-dimethylbenzoate has potential applications in electrochemical surface finishing and energy storage technologies. Research in this area focuses on the development of novel materials and methods for improving the efficiency and effectiveness of electrochemical processes. The review by Tsuda, Stafford, and Hussey (2017) highlights progress in electrochemical technology using haloaluminate room-temperature ionic liquids and mixtures, which could relate to the utilization of methylated benzoates in enhancing electrochemical applications (Tsuda, Stafford, & Hussey, 2017).

Organic Synthesis and Regioselectivity

The compound plays a crucial role in the study of organic synthesis, particularly in understanding the regioselectivity of bromination reactions. Thapa, Brown, Balestri, and Taylor (2014) investigated the bromination of unsymmetrical dimethylated pyridines, which could provide insights into the reactivity and applications of similar methylated benzoates in organic synthesis (Thapa, Brown, Balestri, & Taylor, 2014).

Flame Retardants and Environmental Impact

Research on novel brominated flame retardants, including their occurrence in indoor environments and potential risks, could be relevant to understanding the environmental impact and applications of methylated benzoates. A review by Zuiderveen, Slootweg, and de Boer (2020) covers the occurrence and risks of new brominated flame retardants, which could encompass compounds related to Methyl 6-bromo-2,3-dimethylbenzoate (Zuiderveen, Slootweg, & de Boer, 2020).

Material Science and Polymer Chemistry

In material science and polymer chemistry, Methyl 6-bromo-2,3-dimethylbenzoate may find applications in the modification and functionalization of polymers. Petzold-Welcke, Schwikal, Daus, and Heinze (2014) discuss the chemical modification of xylan, a process that could potentially be applied to or influenced by the use of methylated benzoates in developing new biopolymer ethers and esters (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Agricultural Applications and Pest Management

The use of methylated benzoates in agricultural settings, particularly in pest management and crop protection strategies, is another area of application. Santos and Gilreath (2006) explore chemical alternatives to methyl bromide for vegetable crop production, where methylated benzoates could be considered as potential alternatives or adjuncts in fumigation practices (Santos & Gilreath, 2006).

properties

IUPAC Name

methyl 6-bromo-2,3-dimethylbenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11BrO2/c1-6-4-5-8(11)9(7(6)2)10(12)13-3/h4-5H,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYQXJINJCATPRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1)Br)C(=O)OC)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11BrO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601293432
Record name Methyl 6-bromo-2,3-dimethylbenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601293432
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

243.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 6-bromo-2,3-dimethylbenzoate

CAS RN

5613-30-9
Record name Methyl 6-bromo-2,3-dimethylbenzoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=5613-30-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methyl 6-bromo-2,3-dimethylbenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601293432
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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